Cas no 1361856-52-1 (3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid
• CAS No: 1361856-52-1
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933330
• Update Time: 2025-10-29

3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-4-14-7(2-8(15)16)6(3-11)9(5)10(12)13/h4,10H,2-3H2,1H3,(H,15,16)
• InChI Key： NGUTZEIDTLJOGY-UHFFFAOYSA-N
• SMILES： ClCC1C(CC(=O)O)=NC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid (CAS No. 1361856-52-1)

3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid (CAS No. 1361856-52-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and herbicides. The compound's CAS No. 1361856-52-1 is frequently searched in scientific databases, reflecting its growing relevance in synthetic chemistry.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid involves multi-step reactions, including halogenation and fluorination processes. Its chloromethyl group allows for further functionalization, making it a valuable precursor in medicinal chemistry. Additionally, the difluoromethyl moiety is known to improve lipophilicity, a critical factor in drug design. These properties align with current trends in precision agriculture and targeted therapy, where efficiency and specificity are paramount.

From an industrial perspective, CAS No. 1361856-52-1 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical production. The compound's stability under various conditions also makes it suitable for large-scale applications.

In the pharmaceutical sector, 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid is being investigated for its potential in developing anti-inflammatory and antiviral agents. Its structural features mimic those of known bioactive molecules, offering a promising scaffold for new drug candidates. The pyridine ring, in particular, is a common motif in FDA-approved drugs, underscoring its therapeutic potential.

Agrochemical applications of CAS No. 1361856-52-1 include its use in formulating crop protection agents. The compound's ability to interfere with plant metabolic pathways makes it a candidate for next-generation herbicides. With the rising need for sustainable farming solutions, this compound is poised to play a pivotal role in addressing food security challenges.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid. These methods ensure purity and consistency, which are critical for research and industrial use. The compound's spectral data is often referenced in peer-reviewed journals, highlighting its importance in scientific literature.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetic acid (CAS No. 1361856-52-1) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and compatibility with modern synthetic methods make it a valuable asset in research and development. As the scientific community continues to explore its potential, this compound is expected to remain a focal point in innovative chemical solutions.